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Compound of Interest

Compound Name: OP-3633

Cat. No.: B11930016 Get Quote

Disclaimer: There is currently no publicly available Safety Data Sheet (SDS) specifically for OP-
3633. The following disposal procedures are based on safety data for the structurally related

compound, mifepristone, and general best practices for the disposal of hazardous chemical

waste in a laboratory setting.[1][2][3][4] It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to review the

official SDS for OP-3633 when it becomes available.

This document provides essential safety and logistical information for the proper handling and

disposal of OP-3633, a potent steroidal glucocorticoid receptor antagonist. Adherence to these

guidelines is critical for ensuring personnel safety and environmental protection.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Based on the data for mifepristone, OP-3633 should be handled as a hazardous substance. It

is presumed to be harmful if swallowed, in contact with skin, or inhaled.[3][4] It may also cause

skin and eye irritation and is suspected of damaging fertility or the unborn child.[1][3]

Table 1: Summary of Hazard Information and Required PPE (based on Mifepristone data)
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Hazard Category Description
Required Personal
Protective Equipment
(PPE)

Acute Toxicity

Harmful if swallowed, in

contact with skin, or inhaled.[3]

[4]

Chemical-resistant gloves

(e.g., nitrile), lab coat, and

safety glasses with side

shields. Use in a well-

ventilated area or chemical

fume hood.[1]

Skin Corrosion/Irritation Causes skin irritation.[3][4]

Impervious gloves and

protective clothing to prevent

skin contact.[4]

Eye Damage/Irritation
Causes serious eye irritation.

[3][4]

Safety goggles or a face

shield.[4]

Reproductive Toxicity
May damage fertility or the

unborn child.[1][2][3]

Handle with extreme caution.

Personnel who are pregnant or

planning to become pregnant

should avoid handling this

compound.

II. Experimental Protocols: Waste Segregation and
Collection
Proper segregation of waste is the first and most critical step in the disposal process. All waste

streams contaminated with OP-3633 must be treated as hazardous waste.

Solid Waste:

Collect all solid waste contaminated with OP-3633, including unused compound,

contaminated personal protective equipment (gloves, disposable lab coats), and

absorbent materials from spill cleanups, in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with the waste.
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Liquid Waste:

Collect all liquid waste containing OP-3633, such as experimental solutions and solvent

rinsates, in a separate, dedicated hazardous waste container.

Do not mix with other waste streams unless compatibility has been verified by your

institution's EHS department.

Aqueous waste should be collected separately from organic solvent waste.[5]

Sharps Waste:

Any sharps (needles, scalpels, etc.) contaminated with OP-3633 must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.

Container Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "OP-3633," the concentration, and the date of

accumulation.[6][7]

III. Disposal Procedures
Under no circumstances should OP-3633 or its contaminated waste be disposed of down the

drain or in the regular trash.[7] All waste must be disposed of through your institution's

approved hazardous waste management program.

Waste Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials. Containers must be kept closed except when adding waste.[6]

Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste

pickup. This typically involves completing a hazardous waste disposal form and scheduling a

collection with the EHS department.

Spill Management: In the event of a spill, evacuate the immediate area and alert your

supervisor and EHS. For small spills, if you are trained and have the appropriate PPE and

spill kit, you may clean it up. Absorb the spill with an inert material (e.g., vermiculite, sand),
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collect the material into a hazardous waste container, and decontaminate the area. For large

spills, evacuate and contact EHS immediately.[7]

Decontamination of Glassware: Reusable glassware that has been in contact with OP-3633
should be decontaminated. Triple rinse the glassware with a suitable solvent (e.g., ethanol or

acetone) and collect the rinsate as hazardous liquid waste.[7] After rinsing, the glassware

can be washed with soap and water. Empty containers that held the acute hazardous waste

must be triple rinsed before being disposed of as regular trash.[8]

IV. Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving OP-3633.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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